Cas no 928208-56-4 (1-ethoxy-4-ethynyl-2,3-difluorobenzene)

1-Ethoxy-4-ethynyl-2,3-difluorobenzene is a fluorinated aromatic compound featuring an ethynyl group and an ethoxy substituent on a benzene ring. Its unique structure, combining fluorine atoms with an ethynyl moiety, makes it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated scaffolds. The electron-withdrawing effects of the fluorine atoms enhance reactivity in cross-coupling reactions, while the ethynyl group enables further functionalization via click chemistry or Sonogashira coupling. This compound is well-suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise fluorination and modular derivatization are critical. Its stability and selectivity make it a practical choice for researchers developing advanced aromatic systems.

1-ethoxy-4-ethynyl-2,3-difluorobenzene structure

928208-56-4 structure

Product Name:1-ethoxy-4-ethynyl-2,3-difluorobenzene

CAS No:928208-56-4

MF:C₁₀H₈F₂O

MW:182.166729927063

MDL:MFCD22125029

CID:3163058

PubChem ID:86099659

Update Time:2025-10-19

1-ethoxy-4-ethynyl-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-2,3-Difluorophenylacetylene
- 1-ethoxy-4-ethynyl-2,3-difluorobenzene
- Z1416183833
- SCHEMBL16692011
- 928208-56-4
- DMB20856
- AKOS033960615
- EN300-311585
- MDL： MFCD22125029
- Inchi： 1S/C10H8F2O/c1-3-7-5-6-8(13-4-2)10(12)9(7)11/h1,5-6H,4H2,2H3
- InChI Key： IQEXLJBXLIGKOV-UHFFFAOYSA-N
- SMILES： FC1C(=C(C#C)C=CC=1OCC)F

Computed Properties

Exact Mass: 182.05432120Da
Monoisotopic Mass: 182.05432120Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 9.2Å²

1-ethoxy-4-ethynyl-2,3-difluorobenzene Pricemore >>

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